Triisopropyl[(trimethylsilyl)ethynyl]silane
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Overview
Description
Triisopropyl[(trimethylsilyl)ethynyl]silane, also known as TIPS-silane, is a chemical compound that is widely used in organic synthesis and biochemistry. TIPS-silane is a silylating agent, meaning that it can be used to add a silyl group to a molecule. It is a colorless liquid with a boiling point of 66-68 °C and a melting point of -46 °C. TIPS-silane has a variety of applications, from synthesizing organic compounds to studying biochemical pathways.
Scientific Research Applications
- Triisopropyl[(trimethylsilyl)ethynyl]silane is used to synthesize 4-pyrrole phenylacyl peptides during SPPS. It plays a crucial role in peptide assembly, where it helps protect functional groups and facilitates efficient peptide bond formation .
- In transition metal complex-catalyzed reactions, this compound reacts with amides and hydrosilanes. It serves as a reagent for selective reductions, such as the reduction of C-arylglucosides into β-C-aryl glucosides .
- Triisopropyl[(trimethylsilyl)ethynyl]silane is employed as a reagent in the rhodium-catalyzed asymmetric alkylation of α,β-unsaturated carbonyl compounds. This reaction is valuable for creating chiral molecules with high enantioselectivity .
- Researchers use this compound in the synthesis of β-alkynylated nitroalkanes. These molecules find applications in organic synthesis and drug discovery .
- The alkyne functionality in Triisopropyl[(trimethylsilyl)ethynyl]silane makes it suitable for click chemistry reactions. Click chemistry enables efficient and modular chemical transformations for bioconjugation, drug development, and material science .
- As a silicon-containing compound, Triisopropyl[(trimethylsilyl)ethynyl]silane serves as a valuable building block in organic synthesis. Its unique reactivity and stability contribute to the design of novel molecules and materials .
Solid-Phase Peptide Synthesis (SPPS)
Transition Metal-Catalyzed Reactions
Rhodium-Catalyzed Asymmetric Alkylation
Synthesis of β-Alkynylated Nitroalkanes
Click Chemistry
Silicon-Containing Building Blocks
Mechanism of Action
Mode of Action
It is known that organosilicon compounds like this one can interact with various functional groups in organic synthesis .
Biochemical Pathways
It is known that organosilicon compounds can participate in various chemical reactions, but the exact pathways and downstream effects are subject to the specific reaction conditions .
Pharmacokinetics
As a result, its impact on bioavailability is currently unknown .
Result of Action
More research is needed to fully understand the effects of this compound .
Action Environment
Environmental factors can influence the action, efficacy, and stability of Triisopropyl[(trimethylsilyl)ethynyl]silane. Factors such as temperature, pH, and the presence of other chemicals can affect the compound’s reactivity .
properties
IUPAC Name |
trimethyl-[2-tri(propan-2-yl)silylethynyl]silane |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H30Si2/c1-12(2)16(13(3)4,14(5)6)11-10-15(7,8)9/h12-14H,1-9H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZADMVBSHDANSRO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)[Si](C#C[Si](C)(C)C)(C(C)C)C(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H30Si2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.56 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Triisopropyl[(trimethylsilyl)ethynyl]silane | |
CAS RN |
107474-02-2 |
Source
|
Record name | triisopropyl(2-trimethylsilylethynyl)silane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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